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Compound of Interest

Compound Name: 2-Mercaptothiazoline

Cat. No.: B133348

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Mercaptothiazoline (CAS No. 96-53-7), also known as 2-thiazoline-2-thiol, is a heterocyclic
compound with a diverse range of applications, including as a corrosion inhibitor, a reagent in
organic synthesis, and an intermediate in the manufacturing of pharmaceuticals and pesticides.
A thorough understanding of its solubility in various solvents is critical for its effective
application in research and development, particularly in reaction chemistry, formulation
development, and environmental fate studies. This technical guide provides a comprehensive
overview of the solubility of 2-Mercaptothiazoline in aqueous and organic media, details a
standard experimental protocol for solubility determination, and presents a logical workflow for
this process.

Physicochemical Properties

Property Value

Chemical Formula C3HsNS2

Molecular Weight 119.21 g/mol

Appearance White to beige fine crystalline powder
Melting Point 100-105 °C
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Qualitative Solubility Data

2-Mercaptothiazoline exhibits a range of solubilities in different solvents, as summarized in
the table below. This information is compiled from various chemical data sources.

Solvent Qualitative Solubility
Water Slightly soluble; Soluble in hot water
Alkaline Water Soluble

Acetic Acid Soluble

Ethanol Soluble

Acetone Soluble

Methanol Soluble

Chloroform Soluble

Benzene Soluble

Ether Slightly soluble

Carbon Disulfide (CS2) Insoluble

Quantitative Solubility Data

Precise quantitative solubility data for 2-Mercaptothiazoline is not extensively available in
peer-reviewed literature. However, based on the qualitative descriptors and data for structurally
related thiazolidine derivatives, the following table provides estimated solubility ranges at
ambient temperature (~20-25°C). These values should be considered as approximations and
may vary with exact temperature and purity of the compound and solvents.
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Solvent Estimated Solubility Range ( g/100 mL)
Water 0.1-1.0

Ethanol >10

Methanol >10

Acetone >10

Chloroform 1-10

Ether 0.1-1.0

Experimental Protocol: Determination of
Thermodynamic Solubility using the Shake-Flask
Method

The following protocol details the widely accepted shake-flask method for determining the
thermodynamic solubility of a compound. This method is considered the "gold standard" for its
accuracy and reliability.

1. Materials and Equipment:

e 2-Mercaptothiazoline (high purity)

o Selected solvents (analytical grade)

» Volumetric flasks

e Screw-cap vials or flasks

o Constant temperature shaker bath or incubator
e Centrifuge

o Syringe filters (e.g., 0.22 um PTFE or nylon)

e Analytical balance
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High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

Pipettes and other standard laboratory glassware

2. Procedure:

Preparation of Saturated Solution:

o Add an excess amount of 2-Mercaptothiazoline to a series of vials, each containing a
known volume of the desired solvent. The presence of undissolved solid is essential to
ensure saturation.

o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,
25°C).

o Agitate the samples for a sufficient period to reach equilibrium. A typical duration is 24 to
72 hours. It is recommended to take measurements at multiple time points (e.g., 24, 48,
and 72 hours) to confirm that equilibrium has been reached (i.e., the measured solubility
does not change significantly between the later time points).

e Sample Separation:

o After the equilibration period, allow the vials to stand undisturbed at the same temperature
to allow the excess solid to sediment.

o Carefully withdraw a clear aliquot of the supernatant using a pipette.

o To ensure the complete removal of any undissolved solid, filter the aliquot through a
syringe filter into a clean vial. Alternatively, the samples can be centrifuged at a high
speed, and the supernatant carefully collected.

e Analysis:

o Accurately dilute the filtered supernatant with a suitable solvent to a concentration that
falls within the linear range of the analytical method.
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o Determine the concentration of 2-Mercaptothiazoline in the diluted sample using a pre-
validated analytical method, such as HPLC-UV or UV-Vis spectroscopy.

o Prepare a calibration curve using standard solutions of 2-Mercaptothiazoline of known
concentrations.

o Calculate the original concentration of the saturated solution by applying the dilution factor.
3. Data Reporting:

» Solubility is typically reported in units of g/100 mL, mg/L, or mol/L at the specified
temperature.

o The experiment should be performed in triplicate to ensure the reproducibility of the results.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the shake-flask method for solubility
determination.

Preparation Equilibration Separation Analysis

Click to download full resolution via product page

Caption: Workflow for determining thermodynamic solubility using the shake-flask method.

Conclusion

This technical guide provides a foundational understanding of the solubility of 2-
Mercaptothiazoline. While precise quantitative data remains a gap in the current literature, the
provided qualitative and estimated data, along with the detailed experimental protocol, offer
valuable resources for researchers and professionals. The standardized shake-flask method
outlined herein can be employed to generate reliable and accurate solubility data, which is
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essential for the successful application of this versatile compound in various scientific and
industrial fields.

 To cite this document: BenchChem. [Solubility Profile of 2-Mercaptothiazoline: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133348#2-mercaptothiazoline-solubility-in-organic-
solvents-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b133348#2-mercaptothiazoline-solubility-in-organic-solvents-and-water
https://www.benchchem.com/product/b133348#2-mercaptothiazoline-solubility-in-organic-solvents-and-water
https://www.benchchem.com/product/b133348#2-mercaptothiazoline-solubility-in-organic-solvents-and-water
https://www.benchchem.com/product/b133348#2-mercaptothiazoline-solubility-in-organic-solvents-and-water
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133348?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

